Cas no 2171616-09-2 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171616-09-2
• MF: C₂₇H₃₂N₂O₅S
• MW: 496.618386268616
• CID: 6046027
• PubChem ID: 165516452
• Update Time: 2025-07-22

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]thiomorpholin-3-yl}acetic acid
• 2171616-09-2
• EN300-1508755

• Inchi： 1S/C27H32N2O5S/c1-17(2)13-24(26(32)29-11-12-35-16-18(29)14-25(30)31)28-27(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23-24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： UMDNWZVWTPHROU-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(CC(C)C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 496.20319330g/mol
• Monoisotopic Mass: 496.20319330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic Acid (CAS No. 2171616-09-2): A Comprehensive Overview

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171616-09-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiomorpholine and features a unique combination of functional groups that make it a valuable candidate for various applications, particularly in drug development.

The structure of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid includes a thiomorpholine ring, an acetic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is commonly used in peptide synthesis to protect the amino group during the synthesis process, ensuring that the desired product is formed without unwanted side reactions. The presence of this protecting group makes the compound particularly useful in the synthesis of complex peptides and proteins.

Recent studies have highlighted the potential of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid in various therapeutic applications. One notable area of research is its use as a building block in the development of novel drugs for treating neurodegenerative diseases. The thiomorpholine ring, known for its ability to cross the blood-brain barrier, makes this compound an attractive candidate for central nervous system (CNS) disorders such as Alzheimer's and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid has shown promise in cancer research. Studies have demonstrated that compounds with similar structures can exhibit anti-cancer properties by inhibiting specific enzymes involved in tumor growth and metastasis. The unique combination of functional groups in this compound may enhance its ability to target and inhibit these enzymes, making it a valuable tool in the development of new cancer therapies.

The synthesis of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid involves several steps, including the protection of the amino group with Fmoc, the formation of the thiomorpholine ring, and the final coupling with acetic acid. Each step requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as solid-phase peptide synthesis (SPPS) have been employed to streamline the synthesis process and improve efficiency.

The physical and chemical properties of 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid have been extensively characterized. It is a white crystalline solid with a molecular weight of 555.67 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in various biological assays and drug delivery systems.

In terms of safety, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin-3-yl}acetic acid is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that like many organic compounds, it should be handled with care to avoid exposure to skin or inhalation. Standard laboratory safety protocols should be adhered to when working with this compound.

The future prospects for 2-{4-2-({(9H-fluoren-9-y l)methoxycarbonyl}amino)-4-methylpentanoylthiomorpholin -3 - y l }a c e t i c a c i d s t r o n g > are promising. Ongoing research continues to explore its potential applications in various fields, including drug discovery, peptide synthesis, and materials science. The unique combination of functional groups and its ability to cross biological barriers make it a versatile compound with a wide range of potential uses.

In conclusion, 2-{4 - 2 - ({( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l }a m i n o ) - 4 - m e t h y l p e n t a n o y l t h i o m o r p h o l i n - 3 - y l }a c e t i c a c i d s t r o n g > ( C A S N o . 2 1 7 1 6 1 6 - 0 9 - 2 ) is a complex organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and properties make it an attractive candidate for various therapeutic applications, particularly in neurodegenerative diseases and cancer treatment. As research continues to advance, this compound is likely to play an increasingly important role in the development of new drugs and therapies.